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Compound of Interest

Compound Name: 2'-Methoxyacetophenone

Cat. No.: B1218423

Essential Safety and Handling Guide for 2'-
Methoxyacetophenone

For Immediate Use by Laboratory Professionals

This document provides critical safety protocols and logistical plans for the handling and
disposal of 2'-Methoxyacetophenone (CAS No. 579-74-8), also known as o-Acetanisole.
Adherence to these procedures is essential for ensuring a safe laboratory environment.

Hazard Identification and Immediate Precautions

2'-Methoxyacetophenone is a hazardous chemical with the following primary risks:
o Harmful if swallowed[1][2]

o Causes skin irritation[1][2]

o Causes serious eye irritation[1][2]

It is a light-sensitive liquid, typically amber in appearance.[1]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling 2'-Methoxyacetophenone to prevent

exposure.

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles
(European Standard EN 166 or
OSHA 29 CFR 1910.133
compliant).[1][2]

Protects against splashes that
can cause serious eye

irritation.

Hand Protection

Nitrile rubber protective gloves.

[1]

Prevents skin contact which

can lead to irritation.

Body Protection

Wear appropriate protective

clothing and a lab coat.

Minimizes the risk of skin
exposure from splashes or

spills.

Respiratory Protection

Not required under normal
laboratory use with adequate
ventilation. For large-scale use
or in emergencies, a
NIOSH/MSHA or European
Standard EN 136 approved

respirator should be used.[1]

Ensures respiratory safety in
situations with high vapor

concentrations.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of 2'-Methoxyacetophenone from receipt to use in

experiments.

Workflow for Handling 2'-Methoxyacetophenone
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Caption: A step-by-step workflow for the safe handling of 2'-Methoxyacetophenone.
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Experimental Protocol Details:

e Preparation:

[¢]

Ensure the laboratory fume hood is operational and provides adequate ventilation.[3]

[¢]

Don all required PPE as specified in the table above.

[e]

Locate the nearest emergency eyewash station and safety shower.[4]

o

Have a spill kit with inert absorbent material (e.g., sand, silica gel) readily available.[2]

e Chemical Handling:

[e]

Conduct all transfers and manipulations of 2'-Methoxyacetophenone inside a certified
chemical fume hood.

[¢]

Avoid contact with skin and eyes.[2] Do not breathe mists or vapors.[2]

[e]

Use clean, dry glassware to prevent contamination and unwanted reactions.

o

Keep the container tightly closed when not in use and protect it from light.[1][4]

e Post-Handling:

[e]

Wipe down the work surface with an appropriate solvent to decontaminate the area.

[e]

Segregate all waste containing 2'-Methoxyacetophenone for proper disposal.

o

Carefully remove gloves and other disposable PPE, disposing of them in a designated
hazardous waste container.

o

Wash hands thoroughly with soap and water after handling the chemical.[3]

Disposal Plan

Dispose of 2'-Methoxyacetophenone and any contaminated materials as hazardous waste.

Disposal Protocol Workflow
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Caption: The process for the safe disposal of 2'-Methoxyacetophenone waste.

Disposal Protocol Details:

» Waste Segregation:

o Do not mix 2'-Methoxyacetophenone waste with other waste streams.[5]
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o Collect unused chemical and any materials contaminated with it (e.g., pipette tips, paper
towels, gloves) in a designated, compatible, and clearly labeled hazardous waste
container.[2][6]

« Container Management:

o Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area
away from incompatible materials such as strong oxidizing agents and strong bases.[1][4]

[7]
» Final Disposal:

o Dispose of the waste through an approved waste disposal plant.[1][2][8] Adhere strictly to
all local, state, and federal regulations for hazardous waste disposal.

Chemical and Physical Properties

The following table summarizes key quantitative data for 2'-Methoxyacetophenone.

Property Value

Molecular Formula CoH1002

Molecular Weight 150.17 g/mol [9]
Appearance Amber Liquid[1]
Boiling Point 131 °C/267.8 °F[1]
Flash Point 108 °C / 226.4 °F[1]
Density 1.09 g/mL at 25 °C

This guide is intended to provide essential information for the safe handling of 2'-
Methoxyacetophenone. Always refer to the full Safety Data Sheet (SDS) for this chemical
before use and consult with your institution's Environmental Health and Safety (EHS)
department for any specific questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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